CycLuc3

Specification

• CAS No.: 1393650-60-6
• Molecular Formula: C13H11N3O3S2
• Molecular Weight: 321.36
• IUPAC Name: (4S)-2-(7,8-Dihydro-6H-thiazolo[5,4-g][1,4]benzoxazin-2-yl)-4,5-dihydro-4-thiazolecarboxylic acid
• Standard InChI: InChI=1S/C13H11N3O3S2/c17-13(18)8-5-20-11(16-8)12-15-7-3-9-6(4-10(7)21-12)14-1-2-19-9/h3-4,8,14H,1-2,5H2,(H,17,18)/t8-/m1/s1
• Standard InChI Key: IJUZLBCLMBCYOZ-MRVPVSSYSA-N
• SMILES: O=C([C@@H]1N=C(C(S2)=NC3=C2C=C4NCCOC4=C3)SC1)O
• Appearance: Solid powder

Introduction

Bioluminescence Characteristics and Performance

CycLuc3 exhibits distinctive bioluminescence properties when used as a substrate for firefly luciferase. Based on comparative studies, CycLuc3 demonstrates different performance characteristics from other members of the CycLuc family. It appears to be one of the exceptions in terms of near-IR photon flux from live cells compared to D-luciferin.

The bioluminescence emission of aminoluciferins like CycLuc3 is typically red-shifted compared to D-luciferin. While D-luciferin has an emission peak around 560 nm, aminoluciferin derivatives in the CycLuc family show emission peaks above 590 nm, with some reaching beyond 600 nm. This red-shifted emission is particularly valuable for deep tissue imaging applications where light penetration is a critical factor.

Comparative Analysis with Other Luciferase Substrates

Comparison with Other CycLuc Compounds

The CycLuc family includes numerous variants (CycLuc1 through CycLuc12 and beyond) with different structural modifications and performance characteristics. CycLuc1, for example, is described as a brain-penetrant synthetic luciferase substrate with near-infrared emission and a peak luminescence at 599 nm. Other variants like CycLuc5, CycLuc6, CycLuc7, and CycLuc8 feature different cyclic alkylaminoluciferin structures that affect their performance as luciferase substrates.

Similar compounds in the N-cycloalkylaminoluciferin family (cyaLucs) have demonstrated the ability to produce elevated bioluminescent signals in vitro, in cellulo, and in vivo compared to traditional substrates. Some of these compounds can produce significant bioluminescence at concentrations as low as 0.01% of the standard dose of D-luciferin used in mouse imaging studies.

Applications in Bioluminescence Imaging

In Vitro and Cell-Based Applications

Aminoluciferins like CycLuc3 have potential applications in cell-based bioluminescence assays where their unique properties may offer advantages over traditional substrates. These applications leverage the specific interaction between the substrate and various forms of luciferase to generate bioluminescent signals that can be used to monitor cellular processes or detect specific biological events.

In Vivo Imaging Applications

The red-shifted emission profiles of cyclic aminoluciferins make them particularly valuable for in vivo imaging applications where tissue penetration is a critical factor. Other members of the CycLuc family have demonstrated enhanced performance in deep tissue imaging, including brain tumor imaging, suggesting potential applications for CycLuc3 in similar contexts.

Some cyclic aminoluciferins have shown enhanced cell permeability compared to traditional substrates, which contributes to their improved performance in live animal imaging. This property allows for more efficient delivery to the site of luciferase expression, resulting in stronger bioluminescent signals at lower substrate concentrations.

Research Limitations and Future Directions

Current research on CycLuc3 appears limited compared to some other members of the CycLuc family. Future studies may focus on more detailed characterization of its chemical properties, bioluminescence characteristics, and potential applications in various imaging contexts.

The ongoing development of synthetic luciferase substrates continues to expand the imaging toolkit available for bioluminescence applications. Based on the "tailor-made lipophilic strategy" described for similar compounds, we can anticipate the development of additional firefly luciferase substrates with optimized properties for specific imaging applications.